BENGHE Foundational & Exploratory

Check Availability & Pricing

Pegadricase: A Deep Dive into its Structure and
Function for Gout Therapy

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: Pegadricase
CAS No.: 1040753-26-1
Cat. No.: B15723482
Get Quote
. J

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction

Pegadricase (formerly known as pegsiticase or SEL-037) is a novel pegylated recombinant
uricase developed for the treatment of chronic refractory gout. This condition is characterized
by persistently elevated serum uric acid (SsUA) levels and symptomatic gout, which is
inadequately controlled by conventional oral urate-lowering therapies. Pegadricase addresses
the root cause of gout by enzymatically degrading uric acid into a more soluble and readily
excretable compound. A significant advancement in its clinical application is its co-
administration with InmTOR, a nanoparticle formulation of sirolimus, designed to mitigate the
Immunogenic response often associated with biologic therapies. This guide provides a
comprehensive technical overview of the structure, function, and analytical methodologies
related to Pegadricase.

Structure of Pegadricase

Pegadricase is a covalent conjugate of a recombinant uricase enzyme and polyethylene glycol
(PEG).
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Uricase Core

The enzymatic core of Pegadricase is a recombinant urate oxidase (uricase, EC 1.7.3.3)
derived from the yeast Candida utilis. This enzyme is a homotetramer, meaning it is composed
of four identical protein subunits. Each subunit has a molecular weight of approximately 32-34
kDa, contributing to a total molecular weight of the uricase tetramer of about 128-136 kDa.[1]
Uricase from Candida utilis is known for its stability and high specific activity.

Polyethylene Glycol (PEG) Conjugation

To enhance its pharmacokinetic profile and reduce immunogenicity, the recombinant uricase is
pegylated. Specifically, 20-kDa PEG chains are covalently attached to the primary amines of
the uricase enzyme.[2] This process of PEGylation increases the hydrodynamic size of the
molecule, which prolongs its circulating half-life by reducing renal clearance and protecting it
from proteolytic degradation.

Table 1: Structural Properties of Pegadricase

Component Description

Recombinant urate oxidase (uricase) from

Enzyme Core ) N
Candida utilis

Quaternary Structure Homotetramer

Subunit Molecular Weight ~32-34 kDa

Total Protein Molecular Weight ~128-136 kDa

PEG Moiety 20-kDa polyethylene glycol
Conjugation Chemistry Covalent attachment to primary amines

Function and Mechanism of Action
Enzymatic Activity

Pegadricase functions by catalyzing the enzymatic oxidation of uric acid to 5-hydroxyisourate,
which is an unstable intermediate that non-enzymatically decomposes to allantoin.[1] Allantoin
is approximately 5 to 10 times more soluble in urine than uric acid, facilitating its efficient
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excretion by the kidneys. This enzymatic action provides a rapid and profound reduction in
serum uric acid levels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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